N-(7-Hydroxy-1-naphthyl)methanesulphonamide
Description
N-(7-Hydroxy-1-naphthyl)methanesulphonamide, also known as 7-hydroxynaphthol sulfonamide (7-HNS), is a chemical compound that has gained significant attention in scientific research due to its various applications in the field of biochemistry and physiology. This compound has been found to possess unique properties that make it an ideal candidate for use in various laboratory experiments.
Scientific Research Applications
Genotoxicity and Carcinogenicity of Aromatic Aminosulphonic Acids
Aromatic aminosulphonic acids (AASAs), which are structurally related to N-(7-Hydroxy-1-naphthyl)methanesulphonamide, have been extensively reviewed for their genotoxicity and carcinogenicity. The review by Jung, Steinle, and Anliker (1992) evaluates the existing information on various AASAs, highlighting their use as intermediates in azo dye synthesis and potential contaminants. The findings suggest that AASAs, in contrast to some unsulphonated analogues, generally exhibit low or no genotoxic and tumorigenic potential, indicating their safer profile for industrial applications (Jung, Steinle, & Anliker, 1992).
Synthesis of Naphthalene Derivatives
The synthesis of 1,3-dihydroxynaphthalene, a compound related to the chemical family of this compound, has been reviewed, providing insights into efficient synthesis routes and applications. The review by Zhang You-lan (2005) outlines various synthesis methods, including alkaline fusion and photocatalytic oxidation, demonstrating the chemical versatility and potential environmental friendliness of these processes (Zhang You-lan, 2005).
Sulphonamide Residues Analysis
The analysis of sulphonamide residues in edible animal products, reviewed by Wang et al. (2006), is relevant due to the structural similarities with this compound. This review highlights various analytical methods for sulphonamides, underscoring the importance of accurate, simple, and economical detection techniques in ensuring food safety and addressing health concerns associated with sulphonamide contamination (Wang et al., 2006).
Methanotrophs and Methane Utilization
The utilization of methane by methanotrophs, as reviewed by Strong, Xie, and Clarke (2015), presents a biotechnological application relevant to the broader chemical interactions and potential environmental impact of compounds like this compound. Methanotrophs' ability to convert methane into valuable products, including biopolymers and lipids, demonstrates the potential of leveraging microbial processes for environmental and industrial applications (Strong, Xie, & Clarke, 2015).
properties
IUPAC Name |
N-(7-hydroxynaphthalen-1-yl)methanesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3S/c1-16(14,15)12-11-4-2-3-8-5-6-9(13)7-10(8)11/h2-7,12-13H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CPANFUIQOQQIGG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=CC2=C1C=C(C=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70999417 |
Source
|
| Record name | N-(7-Hydroxynaphthalen-1-yl)methanesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70999417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
78182-14-6 |
Source
|
| Record name | N-(7-Hydroxy-1-naphthalenyl)methanesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=78182-14-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(7-Hydroxy-1-naphthyl)methanesulphonamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0078182146 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-(7-Hydroxynaphthalen-1-yl)methanesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70999417 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(7-hydroxy-1-naphthyl)methanesulphonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.071.672 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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